molecular formula C7H10ClN3O B7576159 2-chloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]acetamide

2-chloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]acetamide

Cat. No. B7576159
M. Wt: 187.63 g/mol
InChI Key: QFZXRNGNAUJHHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-chloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CMPD22 and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

CMPD22 acts by inhibiting the activity of protein kinases, which are enzymes that play a key role in cell signaling and regulation. By inhibiting the activity of these enzymes, CMPD22 can disrupt cellular signaling pathways and alter cellular behavior.
Biochemical and Physiological Effects:
CMPD22 has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of protein kinases such as JNK, p38, and ERK1/2, which are involved in a variety of cellular processes including cell proliferation, differentiation, and apoptosis. Additionally, CMPD22 has been found to act as an agonist for the G protein-coupled receptor GPR55, which is involved in a variety of physiological processes including pain sensation, inflammation, and bone development.

Advantages and Limitations for Lab Experiments

CMPD22 has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular signaling pathways. Additionally, it has been shown to be highly selective for its target enzymes and receptors, making it a useful tool for studying specific cellular processes. However, CMPD22 also has some limitations. It can be difficult to synthesize in large quantities, and its effects can be highly dependent on the specific cellular context in which it is used.

Future Directions

There are several potential future directions for research on CMPD22. One area of interest is its potential as a therapeutic agent for the treatment of diseases such as cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of CMPD22 and its effects on cellular signaling pathways. Finally, there is potential for the development of new compounds based on the structure of CMPD22 that may have improved selectivity and efficacy.

Synthesis Methods

The synthesis of CMPD22 involves the reaction of 2-chloroacetyl chloride with 5-methyl-1H-pyrazole-4-carboxylic acid. This reaction produces the intermediate compound 2-chloro-N-(5-methyl-1H-pyrazol-4-yl)acetamide, which is then treated with formaldehyde and sodium cyanoborohydride to yield CMPD22.

Scientific Research Applications

CMPD22 has been studied extensively for its potential applications in scientific research. It has been found to have a wide range of biological activities, including inhibiting the activity of protein kinases and acting as an agonist for the G protein-coupled receptor GPR55.

properties

IUPAC Name

2-chloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H10ClN3O/c1-5-6(4-10-11-5)3-9-7(12)2-8/h4H,2-3H2,1H3,(H,9,12)(H,10,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QFZXRNGNAUJHHL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=NN1)CNC(=O)CCl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H10ClN3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

187.63 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-chloro-N-[(5-methyl-1H-pyrazol-4-yl)methyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.